Cas no 499-35-4 (4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside)
499-35-4 structure
Product Name:4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
CAS No:499-35-4
MF:C21H30O10
MW:442.456907749176
CID:1553023
PubChem ID:442799
Update Time:2025-04-21
4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
- (2S,3R,4R,5R,6R)-2-methyl-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-prop-2-enylphenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
- Lusitanicoside
- SCHEMBL14075608
- NP-013522
- NCGC00386037-01
- DTXSID30331955
- Q27107250
- CHEBI:6575
- NS00097651
- 499-35-4
- C10474
- AC1L9DFB
- AKOS040738960
- MolPort-005-945-865
-
- Inchi: 1S/C21H30O10/c1-3-4-11-5-7-12(8-6-11)30-21-19(27)17(25)15(23)13(31-21)9-28-20-18(26)16(24)14(22)10(2)29-20/h3,5-8,10,13-27H,1,4,9H2,2H3/t10-,13+,14-,15+,16+,17-,18+,19+,20+,21+/m0/s1
- InChI Key: DAELTTGCCPRYTP-ZLQZEYEISA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C=CC(CC=C)=CC=1
Computed Properties
- Exact Mass: 442.184
- Monoisotopic Mass: 442.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 158Ų
Experimental Properties
- Density: 1.44
- Boiling Point: 677.4°C at 760 mmHg
- Flash Point: 363.5°C
- Refractive Index: 1.619
4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
499-35-4 (4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside) Related Products
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